Cas no 2034353-02-9 (N-(3-fluorophenyl)-4-(4-methoxypiperidin-1-yl)benzamide)

• Product Name: N-(3-fluorophenyl)-4-(4-methoxypiperidin-1-yl)benzamide
• CAS No: 2034353-02-9
• MF: C₁₉H₂₁FN₂O₂
• MW: 328.380648374558
• CID: 5753042
• PubChem ID: 92071026
• Update Time: 2025-06-08

N-(3-fluorophenyl)-4-(4-methoxypiperidin-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• F6443-1492
• 2034353-02-9
• AKOS026688188
• N-(3-fluorophenyl)-4-(4-methoxypiperidin-1-yl)benzamide

• Inchi： 1S/C19H21FN2O2/c1-24-18-9-11-22(12-10-18)17-7-5-14(6-8-17)19(23)21-16-4-2-3-15(20)13-16/h2-8,13,18H,9-12H2,1H3,(H,21,23)
• InChI Key： ZEGYCBRPPFXOKL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)NC(C1C=CC(=CC=1)N1CCC(CC1)OC)=O

Computed Properties

• Exact Mass: 328.15870608g/mol
• Monoisotopic Mass: 328.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-fluorophenyl)-4-(4-methoxypiperidin-1-yl)benzamide

Professional Introduction to N-(3-fluorophenyl)-4-(4-methoxypiperidin-1-yl)benzamide (CAS No. 2034353-02-9)

N-(3-fluorophenyl)-4-(4-methoxypiperidin-1-yl)benzamide (CAS No. 2034353-02-9) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, represents a promising candidate for further exploration in medicinal chemistry. The presence of both fluorine and methoxy substituents in its molecular framework contributes to its distinct pharmacological profile, making it a subject of intense interest among researchers.

The synthesis and characterization of N-(3-fluorophenyl)-4-(4-methoxypiperidin-1-yl)benzamide involve meticulous attention to detail, ensuring that the compound is produced with high purity and yield. The piperidine moiety in its structure is particularly noteworthy, as it is known to enhance binding affinity and metabolic stability in drug candidates. This feature has made it a valuable component in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of small molecule inhibitors targeting various biological pathways. N-(3-fluorophenyl)-4-(4-methoxypiperidin-1-yl)benzamide has been identified as a potential lead compound in this context, showing promise in preclinical studies for its ability to modulate specific enzymatic activities. The fluorine atom at the 3-position of the phenyl ring is particularly significant, as it can influence the compound's lipophilicity and binding interactions with biological targets.

The role of methoxy groups in pharmaceutical compounds cannot be overstated. In N-(3-fluorophenyl)-4-(4-methoxypiperidin-1-yl)benzamide, the methoxy substituent at the 4-position of the piperidine ring contributes to its overall stability and bioavailability. This structural feature aligns with current trends in drug design, where optimizing metabolic profiles is crucial for enhancing therapeutic efficacy.

The pharmacokinetic properties of N-(3-fluorophenyl)-4-(4-methoxypiperidin-1-yl)benzamide have been extensively studied, revealing insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies have highlighted its potential as a drug-like molecule, with favorable parameters that could facilitate its translation into clinical applications.

The latest advancements in computational chemistry have further propelled the study of N-(3-fluorophenyl)-4-(4-methoxypiperidin-1-yl)benzamide. Molecular docking simulations have been employed to predict its binding interactions with target proteins, providing valuable insights into its mechanism of action. These computational approaches complement experimental efforts, enabling researchers to design more targeted and efficient drug candidates.

In conclusion, N-(3-fluorophenyl-4-(
methoxypiperidin-1-yl)
benzamide (CAS No. 2034353
02-9) represents a significant advancement
in pharmaceutical chemistry. Its unique
structural features and promising
pharmacological properties make it a
compelling candidate for further
investigation. As research continues to
unveil new therapeutic possibilities,
this compound stands out as a beacon
of innovation in drug discovery.